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Compound of Interest

Compound Name: 3,5-Dihydroxytetradecanoyl-CoA

Cat. No.: B15547474

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct information regarding the biological role of 3,5-Dihydroxytetradecanoyl-
CoA is not available in current scientific literature. This document will focus on the well-
established biological significance of its close structural and functional analog, (S)-3-
Hydroxytetradecanoyl-CoA, a key intermediate in fatty acid metabolism. The principles and
pathways discussed herein are fundamental to understanding the roles of 3-hydroxyacyl-CoA
molecules in cellular bioenergetics and are of critical relevance to metabolic research and drug
development.

Executive Summary

Long-chain 3-hydroxyacyl-CoA molecules are pivotal intermediates in the mitochondrial beta-
oxidation and fatty acid elongation pathways.[1][2] These metabolic hubs are central to energy
homeostasis, providing a significant source of ATP, particularly in tissues with high energy
demands such as the heart and skeletal muscle. The precise regulation of the synthesis and
degradation of these molecules is critical for cellular function. Dysregulation of these pathways
is implicated in numerous metabolic diseases, making the enzymes that metabolize 3-
hydroxyacyl-CoAs attractive targets for therapeutic intervention. This technical guide provides a
comprehensive overview of the biological role of (S)-3-Hydroxytetradecanoyl-CoA, its
associated enzymatic reactions, relevant quantitative data, and detailed experimental protocols
for its study.
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Introduction to 3-Hydroxyacyl-CoA Metabolism
(S)-3-Hydroxytetradecanoyl-CoA is a specific long-chain 3-hydroxyacyl-CoA that serves as an

intermediate in two major metabolic processes:

« Mitochondrial Beta-Oxidation: The catabolic process that breaks down fatty acids to produce
acetyl-CoA, NADH, and FADH2.

o Fatty Acid Elongation: The anabolic process that synthesizes longer-chain fatty acids from
shorter precursors.[1][2]

The position of the hydroxyl group at the third carbon (beta-carbon) is a defining feature of
these intermediates in the canonical fatty acid oxidation spiral.

Core Metabolic Pathways
Mitochondrial Beta-Oxidation of Saturated Fatty Acids

Mitochondrial beta-oxidation is a cyclical four-step process that shortens the fatty acyl-CoA
chain by two carbons in each cycle. (S)-3-Hydroxytetradecanoyl-CoA is a product of the second
step and the substrate for the third step.

The key enzymatic reactions involving (S)-3-Hydroxytetradecanoyl-CoA in this pathway are:

o Formation: The hydration of trans-A2-Tetradecenoyl-CoA, catalyzed by enoyl-CoA hydratase
(EC 4.2.1.17), yields (S)-3-Hydroxytetradecanoyl-CoA.[1][2]

o Oxidation: The NAD+-dependent oxidation of (S)-3-Hydroxytetradecanoyl-CoA to 3-
Oxotetradecanoyl-CoA is catalyzed by long-chain 3-hydroxyacyl-CoA dehydrogenase
(LCHAD) (EC 1.1.1.211).[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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